2-Methyl-6-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-amine
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Overview
Description
“2-Methyl-6-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-amine” is a type of pyrazolo[1,5-a]pyrimidine . Pyrazolo[1,5-a]pyrimidines are strategic compounds for optical applications due to their simpler and greener synthetic methodology and tunable photophysical properties . They have been identified as crucial tools for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials .
Synthesis Analysis
A family of 7-substituted 2-methylpyrazolo[1,5-a]pyrimidines was synthesized by a two-step synthesis sequence starting from the appropriate methyl ketone . The compounds were synthesized in an overall yield of 67–93% by some variations of protocols previously reported .Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of pyrazole derivatives, including structures analogous to 2-Methyl-6-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-amine, have been extensively studied. One research focused on synthesizing pyrazole derivatives and evaluating their crystal structure and biological activity against cancer and microbes. This study highlighted the significance of the aminomethyl chain and its geometric parameters, offering insights into the origin of the biological activity of these compounds (Titi et al., 2020).
Antimicrobial Applications
Another area of research has explored the antimicrobial properties of pyrimidine derivatives. For instance, heterocyclic compounds containing pyrazolo[1,5-a]pyrimidine were synthesized and evaluated for their antimicrobial activity when incorporated into polyurethane varnish and printing ink paste. This study demonstrated the compounds' effectiveness as antimicrobial agents, potentially useful for surface coatings and printing inks (El‐Wahab et al., 2015).
Insecticidal and Antibacterial Potential
Further research into pyrimidine linked pyrazole heterocyclics has shown their potential in insecticidal and antimicrobial applications. These compounds were prepared using microwave irradiation, a method that enhances the efficiency of synthesis. The resultant compounds exhibited notable insecticidal activity against Pseudococcidae insects and antibacterial potential against selected microorganisms, suggesting their utility in agricultural and pharmaceutical fields (Deohate & Palaspagar, 2020).
Antagonistic Activity on Serotonin Receptors
Compounds containing the pyrazolo[1,5-a]pyrimidine structure have been identified as potent antagonists of serotonin 5-HT6 receptors. The study of these compounds provides valuable information for the development of new therapeutic agents targeting central nervous system disorders. Among the synthesized compounds, some showed high activity at the picomolar level, underscoring the therapeutic potential of pyrazolo[1,5-a]pyrimidine derivatives (Ivachtchenko et al., 2013).
Mechanism of Action
Target of Action
The primary targets of 2-Methyl-6-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-amine are receptor tyrosine kinases (RTKs) such as TrkA and ALK2 . These proteins play a crucial role in the regulation of cell growth, differentiation, and metabolism.
Mode of Action
This compound: interacts with its targets by binding to the ATP-binding sites of these proteins . This interaction inhibits the enzymatic activity of the RTKs, leading to a decrease in cell proliferation .
Biochemical Pathways
The inhibition of RTKs by This compound affects various biochemical pathways. These pathways are involved in cell growth and differentiation. The downstream effects of this inhibition can lead to a reduction in tumor growth and progression .
Pharmacokinetics
The pharmacokinetics of This compound Its structure suggests that it may have good solubility and bioavailability .
Result of Action
The molecular and cellular effects of This compound ’s action include the inhibition of cell proliferation and the induction of cell death . These effects are primarily due to the compound’s inhibitory action on RTKs .
Action Environment
Environmental factors can influence the action, efficacy, and stability of This compound . For instance, the compound’s optical properties can be tuned by modifying the electron-donating groups at position 7 on the fused ring . This suggests that the compound’s action may be influenced by the chemical environment in which it is present .
Biochemical Analysis
Biochemical Properties
2-Methyl-6-(2-pyridinyl)pyrazolo[1,5-a]pyrimidin-7-amine has been identified as a strategic compound for optical applications . It has been found to interact with various enzymes and proteins, playing a crucial role in biochemical reactions . The nature of these interactions is largely dependent on the presence of electron-donating groups at position 7 on the fused ring .
Cellular Effects
The effects of this compound on cells are diverse and significant. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . It has been found to show superior cytotoxic activities against certain cancer cell lines .
Molecular Mechanism
The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The compound exerts its effects at the molecular level, with the presence of electron-donating groups at position 7 on the fused ring favoring large absorption/emission intensities .
Properties
IUPAC Name |
2-methyl-6-pyridin-2-ylpyrazolo[1,5-a]pyrimidin-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N5/c1-8-6-11-15-7-9(12(13)17(11)16-8)10-4-2-3-5-14-10/h2-7H,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQDBSLWHYKWASG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C(=C1)N=CC(=C2N)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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